methyl 3-(N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)sulfamoyl)thiophene-2-carboxylate
Description
“Methyl 3-(N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)sulfamoyl)thiophene-2-carboxylate” is a chemical compound with the molecular formula C18H21NO5S3 and a molecular weight of 427.55. It is related to protected galactopyranosides and glucopyranosides, which are useful as building blocks for the synthesis of complex carbohydrates .
Synthesis Analysis
The synthesis of this compound might involve the use of methyl tetrahydro-2H-pyran-4-carboxylate , a compound produced by BASF with a purity of 98.0% (GC). This compound has been used in the synthesis of cycloalkylamide derivatives .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, like the compound , have been of interest to a growing number of scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Anti-Inflammatory Drugs
Thiophene derivatives exhibit anti-inflammatory properties . They could potentially be used in the development of new anti-inflammatory drugs.
Anticancer Agents
Thiophene derivatives have shown anticancer properties . They could be used as a raw material in the synthesis of anticancer agents .
Antimicrobial Agents
Thiophene derivatives also exhibit antimicrobial properties . They could be used in the development of new antimicrobial drugs.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This could be a potential application for the compound .
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of OLEDs . This suggests another potential application for the compound.
Corrosion Inhibitors
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This could be another potential application for the compound.
Anti-Atherosclerotic Agents
Thiophene derivatives have shown anti-atherosclerotic properties . They could be used in the synthesis of anti-atherosclerotic agents .
properties
IUPAC Name |
methyl 3-[(4-phenylsulfanyloxan-4-yl)methylsulfamoyl]thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO5S3/c1-23-17(20)16-15(7-12-25-16)27(21,22)19-13-18(8-10-24-11-9-18)26-14-5-3-2-4-6-14/h2-7,12,19H,8-11,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMYFGZLLNRNZPB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)S(=O)(=O)NCC2(CCOCC2)SC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO5S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 3-(N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)sulfamoyl)thiophene-2-carboxylate | |
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